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Compound of Interest

Compound Name: 6-Propylpyridazin-3-amine

Cat. No.: B15050259

Despite a comprehensive search of scientific literature and chemical databases, specific
technical information, including molecular structure data, experimental protocols, and
guantitative biological data for 6-Propylpyridazin-3-amine, is not available in the public
domain. This suggests that the compound may be a novel chemical entity that has not been
synthesized or characterized, or the information is proprietary and not publicly disclosed.

While direct information is lacking, this guide will provide a technical overview of the core
molecular structure, potential synthetic strategies, and the known biological activities of closely
related pyridazine derivatives. This information can serve as a valuable resource for
researchers and drug development professionals interested in the potential of this chemical
scaffold.

Molecular Structure and Properties of the Pyridazine
Core

6-Propylpyridazin-3-amine belongs to the pyridazine class of heterocyclic compounds. The
core structure consists of a six-membered aromatic ring containing two adjacent nitrogen
atoms. In this specific molecule, a propyl group is attached at the 6-position and an amine
group at the 3-position.

General Properties of Related Pyridazine Derivatives:
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The physicochemical properties of pyridazine derivatives can vary significantly based on their
substitution patterns. However, some general characteristics can be inferred.

- ) General Observation for Related
roper
S Compounds

The molecular weight of 6-propylpyridazin-3-
) amine would be approximately 137.19 g/mol .
Molecular Weight ) — .
For comparison, 6-methylpyridazin-3-amine has

a molecular weight of 109.13 g/mol .

Generally, pyridazine derivatives show some

solubility in polar organic solvents. The
Solubility presence of the amine group in 6-

propylpyridazin-3-amine might confer some

agueous solubility, particularly at acidic pH.

These properties are highly dependent on the
Boiling/Melting Point substituents. For instance, 6-chloropyridazin-3-

amine has a melting point of 210 °C.[1][2]

Potential Synthetic Strategies

While no specific synthesis for 6-propylpyridazin-3-amine has been reported, plausible
synthetic routes can be extrapolated from established methods for analogous pyridazine
compounds. A common starting material for the synthesis of 3-amino-6-substituted pyridazines
Is 3-amino-6-chloropyridazine.

A potential synthetic workflow could involve a cross-coupling reaction to introduce the propyl
group at the 6-position.

Figure 1: A potential synthetic workflow for 6-propylpyridazin-3-amine.
Experimental Protocol (Hypothetical):

A generalized protocol based on Suzuki coupling for the synthesis of 6-arylpyridazines could be
adapted:
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e Reaction Setup: To a solution of 3-amino-6-chloropyridazine in a suitable solvent (e.g.,
dioxane or a mixture of toluene and water), add propylboronic acid.

o Catalyst and Base: Add a palladium catalyst, such as Pd(PPhs)s, and a base, such as
sodium carbonate or potassium phosphate.

e Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at
a temperature typically ranging from 80 to 120 °C for several hours.

e Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

e Workup and Purification: Upon completion, cool the reaction mixture, and perform an
agueous workup. The crude product can then be purified by column chromatography on
silica gel.

Biological Activities of Related Pyridazine
Derivatives

The pyridazine and pyridazinone scaffolds are present in a variety of biologically active
molecules, demonstrating a broad range of pharmacological effects. This suggests that 6-
propylpyridazin-3-amine could potentially exhibit interesting biological properties.

Known activities of related compounds include:

o Antiproliferative and Anti-inflammatory Activities: Certain novel 6-aryl-dihydropyridazin-3(2H)-
ones have shown anti-cancer and anti-inflammatory properties.[1]

o Antimicrobial Activity: Some pyridazine derivatives have been investigated for their
antimicrobial effects.

e Enzyme Inhibition: Derivatives of pyridazinone have been identified as potent inhibitors of
enzymes such as carbonic anhydrase and acetylcholinesterase.[1]

o Receptor Antagonism: Some have been found to act as histamine H3 receptor antagonists.

[1]
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The specific biological activity of 6-propylpyridazin-3-amine would need to be determined
through experimental screening.

Conclusion

While there is a significant body of research on the synthesis and biological applications of
pyridazine derivatives, 6-propylpyridazin-3-amine remains an uncharacterized compound.
The information presented in this guide on related molecules provides a foundational
understanding for researchers and drug development professionals who may be interested in
exploring the synthesis and potential therapeutic applications of this novel chemical entity.
Further experimental investigation is required to elucidate the precise properties and biological
functions of 6-propylpyridazin-3-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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